Cas no 1781882-07-2 (Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product name: Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 1781882-07-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5781327
• PubChem ID: 83680166

Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7226045
• 3-Boc-7-hydroxy-3-azabicyclo[3.3.1]nonane
• P20716
• tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 1781882-07-2
• 3-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-10(8-14)6-11(15)5-9/h9-11,15H,4-8H2,1-3H3
• InChI Key： UCGICRJMJWDWNN-UHFFFAOYSA-N
• SMILES： OC1CC2CN(C(=O)OC(C)(C)C)CC(C1)C2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±35.0 °C(Predicted)
• pka: 14.97±0.20(Predicted)

Additional information on Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate

Comprehensive Overview of Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1781882-07-2)

Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1781882-07-2) is a specialized bicyclic organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound belongs to the class of 3-azabicyclo[3.3.1]nonane derivatives, which are known for their structural rigidity and potential biological activity. The presence of a tert-butyl carboxylate group and a hydroxy substituent at the 7-position makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for high-purity bicyclic compounds like Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate has surged due to their applications in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential role in modulating neurotransmitter receptors, a hot topic in neuroscience and psychiatry. The compound's unique bridged ring system offers conformational stability, making it an attractive scaffold for medicinal chemistry optimization.

The synthesis of Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1781882-07-2) typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being explored to improve yield and sustainability—a trend aligned with the growing focus on environmentally friendly synthesis in the chemical industry. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stereochemistry.

From a commercial perspective, Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in small-molecule drug development. Its CAS No. 1781882-07-2 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard storage conditions (typically at 2-8°C) further enhances its practicality for industrial use.

Emerging studies suggest that derivatives of 3-azabicyclo[3.3.1]nonane may exhibit anti-inflammatory or neuroprotective properties, sparking interest in their mechanism of action. This aligns with current healthcare trends focusing on neurodegenerative diseases such as Alzheimer's and Parkinson's. While Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate itself is primarily a research chemical, its structural features inspire innovations in biologically active molecule design.

For researchers querying "azabicyclic compound synthesis" or "pharmacophore modification strategies," this compound represents a compelling case study. Its stereochemical complexity challenges synthetic chemists to develop novel chiral resolution methods—a frequently searched topic in academic forums. Additionally, the tert-butyl protecting group in its structure is a subject of interest for those investigating selective deprotection techniques.

In summary, Tert-butyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 1781882-07-2) exemplifies the intersection of structural innovation and therapeutic potential in modern organic chemistry. As the scientific community continues to explore privileged scaffolds for drug discovery, this compound's relevance is expected to grow, particularly in targeted therapy development and structure-activity relationship (SAR) studies.